Cas no 1805545-94-1 (Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate)

• Product Name: Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate
• CAS No: 1805545-94-1
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4947892
• Update Time: 2025-05-23

Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-11(15)9-4-8(13)3-7(5-12)10(9)6-14/h3-4H,2,5H2,1H3
• InChI Key： KLVUOAFDRYTKJT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C(C#N)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate

Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate (CAS 1805545-94-1): A Versatile Chemical Intermediate for Modern Applications

Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate (CAS 1805545-94-1) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. This ester derivative, featuring both chloro and cyano functional groups, offers unique reactivity that makes it valuable for synthesizing complex molecules. Its molecular formula C₁₁H₉Cl₂NO₂ and molecular weight of 258.10 g/mol position it as a crucial building block in modern organic synthesis.

The compound's dual chloro-substitution pattern at positions 5 and 3, combined with the cyano group at position 2, creates multiple sites for chemical modification. This structural feature answers a common search query: "What are multifunctional benzoate derivatives used for in drug discovery?" Researchers particularly value its ability to participate in nucleophilic substitution reactions, making Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate a sought-after intermediate for creating targeted molecular architectures.

Current market trends show growing demand for chlorinated benzoate derivatives, with CAS 1805545-94-1 appearing in numerous patent applications. A frequently asked question in chemical forums - "How does ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate compare to similar esters?" - reveals its advantages in terms of stability and reactivity. The ethyl ester group enhances solubility in organic solvents compared to methyl analogs, while maintaining excellent crystallinity for purification.

In pharmaceutical applications, this compound serves as a precursor for heterocyclic compounds with potential biological activity. Its structural motifs appear in several drug candidate scaffolds, particularly those targeting enzyme inhibition. The presence of both chloromethyl and cyano groups allows sequential functionalization, a property highly valued in combinatorial chemistry approaches that dominate current medicinal chemistry research.

The synthesis of Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate typically involves chlorination and esterification steps from commercially available starting materials. Process chemists often search for "optimized synthesis routes for chlorinated cyanobenzoates," reflecting the industrial importance of efficient production methods. Recent advancements have focused on greener synthetic protocols, aligning with the pharmaceutical industry's push toward sustainable chemistry practices.

Analytical characterization of CAS 1805545-94-1 reveals distinctive spectral features. The compound shows characteristic IR absorption for both ester carbonyl (∼1720 cm^-1) and nitrile (∼2220 cm^-1) groups. In ¹H NMR, the ethyl group appears as a triplet (∼1.4 ppm) and quartet (∼4.4 ppm), while the chloromethyl protons resonate at ∼4.6 ppm. These spectral signatures help answer the common quality control question: "How to verify the purity of ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate?"

Storage and handling of Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate require standard laboratory precautions for organic compounds. The material is typically stable at room temperature when protected from moisture, addressing another frequent query about "storage conditions for chlorinated benzoate esters." Suppliers generally provide the compound with ≥95% purity, suitable for most research applications, though some specialized uses may require further purification.

The global market for multifunctional benzoate intermediates like CAS 1805545-94-1 continues to expand, driven by pharmaceutical R&D investments. Industry reports suggest particular growth in Asia-Pacific regions, where contract research organizations increasingly utilize such building blocks. This aligns with search trends showing rising interest in "sourcing specialty benzoate derivatives" from emerging chemical markets.

Future applications of Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate may extend beyond traditional pharmaceutical uses. Recent publications explore its potential in materials science, particularly as a monomer for specialty polymers. The compound's ability to introduce both polar (cyano) and hydrophobic (chloro) groups into polymeric structures makes it interesting for advanced material design, answering growing searches about "functional monomers for high-performance polymers."

Regulatory status of 1805545-94-1 remains favorable for research use, with no significant restrictions reported in major chemical markets. However, as with all chemical substances, users should consult current regulations before large-scale applications. This addresses the common compliance question: "What are the regulatory considerations for chloromethyl cyanobenzoate derivatives?"

In summary, Ethyl 5-chloro-3-chloromethyl-2-cyanobenzoate represents a valuable tool for synthetic chemists, combining versatile reactivity with practical handling characteristics. Its CAS 1805545-94-1 designation ensures precise identification in global chemical commerce, while its structural features continue to enable innovations across multiple chemistry-driven industries. The compound's importance will likely grow as researchers develop new applications for its unique molecular architecture.